5-fluoro-2-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}pyrrolidin-3-yl)methoxy]pyridine

Specification

• CAS No.: 2549007-23-8
• Molecular Formula: C16H17FN6O
• Molecular Weight: 328.34 g/mol
• IUPAC Name: 8-[3-[(5-fluoropyridin-2-yl)oxymethyl]pyrrolidin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine
• Standard InChI: InChI=1S/C16H17FN6O/c1-11-20-21-16-15(18-5-7-23(11)16)22-6-4-12(9-22)10-24-14-3-2-13(17)8-19-14/h2-3,5,7-8,12H,4,6,9-10H2,1H3
• Standard InChI Key: UHXQFEKONBMLHZ-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1C=CN=C2N3CCC(C3)COC4=NC=C(C=C4)F
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCC(C3)COC4=NC=C(C=C4)F

Introduction

5-Fluoro-2-[(1-{3-methyl-triazolo[4,3-a]pyrazin-8-yl}pyrrolidin-3-yl)methoxy]pyridine is a complex organic compound with a unique structure that includes a pyridine ring, a triazole moiety, and a pyrazine ring. This compound is of significant interest in medicinal chemistry due to its potential pharmacological applications, particularly in the areas of antimicrobial, antiviral, and antitumor activities.

Synthesis Methods

The synthesis of this compound typically involves multiple steps, requiring careful control of reaction conditions to achieve high yields and purity. While specific synthesis protocols are not widely detailed in the literature, compounds with similar structures often involve reactions such as hetarylation and coupling reactions to assemble the complex ring systems.

Biological Activities

Compounds containing triazole and pyrazine rings are known for their diverse biological activities, including antimicrobial, antiviral, and antitumor effects. Preliminary studies suggest that 5-fluoro-2-[(1-{3-methyl-triazolo[4,3-a]pyrazin-8-yl}pyrrolidin-3-yl)methoxy]pyridine may exhibit significant activity against certain cancer cell lines, making it a promising lead compound for further drug development.

Research and Development

Research into this compound is ongoing, focusing on its efficacy and safety profiles in clinical settings. Interaction studies are crucial for understanding how it interacts with biological systems, which typically involve in vitro and in vivo experiments.

Comparison with Similar Compounds

Compound	Structure Features	Biological Activity
5-Fluoro-2-methylpyridine	Fluorinated pyridine	Antimicrobial
3-Methyl-triazolo[4,3-a]pyrazine	Triazole and pyrazine rings	Anticancer
Piperidinyl derivatives	Piperidine backbone	CNS activity